4-bromo-N'-methyl-N'-[3-(trifluoromethyl)-2-quinoxalinyl]benzenesulfonohydrazide

• IUPAC Name: 4-bromo-N'-methyl-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzenesulfonohydrazide
• InChI: InChI=1S/C16H12BrF3N4O2S/c1-24(23-27(25,26)11-8-6-10(17)7-9-11)15-14(16(18,19)20)21-12-4-2-3-5-13(12)22-15/h2-9,23H,1H3
• InChI Key: IMVXKVRPCDAHSN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC2=CC=CC=C2N=C1C(F)(F)F)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrF3N4O2S
• Molecular Weight: 461.3 g/mol

Description

The compound is a sulfonohydrazide derivative, which means it contains a sulfonohydrazide group (-SO2NHNH2). It also has a quinoxalinyl group, a type of heterocyclic compound, and a trifluoromethyl group (-CF3), which is a common substituent in organic chemistry due to its high electronegativity.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the quinoxalinyl and sulfonohydrazide groups. The bromo, methyl, and trifluoromethyl substituents would also contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative and could influence the compound’s reactivity.

Scientific Research Applications

Chemical Properties and Reactivity

4-bromo-N'-methyl-N'-[3-(trifluoromethyl)-2-quinoxalinyl]benzenesulfonohydrazide is related to compounds that have been explored for their unique chemical properties and reactivity. For instance, research has shown that compounds with similar structures exhibit interesting behaviors in reactions due to the steric pressure exerted by the trifluoromethyl group and their ability to undergo metalation at specific positions (Schlosser et al., 2006).

Synthesis and Characterization

Synthesis and characterization of derivatives with structural similarities have been a subject of interest. For instance, the synthesis, characterization, and antimicrobial activity of substituted 1,2,3-triazoles, which are related in structure, have been investigated, showing the diverse chemical modifications possible with such compounds (Holla et al., 2005).

Application in Sensor Technology

There is research indicating the use of structurally similar compounds in sensor technology. A study on (E)-Nʹ-(4-Bromobenzyledene)-benzenesulfonohydrazide demonstrates its application as a sensor for chromium ion detection, suggesting potential environmental monitoring applications (Hussain et al., 2020).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future directions for this compound would depend on its intended use and effectiveness. If it’s a pharmaceutical, future research could involve optimizing its synthesis, improving its efficacy, or reducing its side effects.